[(1-ethyl-1H-pyrazol-3-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine

• Molecular Formula: C13H21N5
• Molecular Weight: 247.34 g/mol
• IUPAC Name: 1-(1-ethylpyrazol-3-yl)-N-[(2-propylpyrazol-3-yl)methyl]methanamine
• InChI: InChI=1S/C13H21N5/c1-3-8-18-13(5-7-15-18)11-14-10-12-6-9-17(4-2)16-12/h5-7,9,14H,3-4,8,10-11H2,1-2H3
• InChI Key: CJGWFUKKTZQQPY-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=CC=N1)CNCC2=NN(C=C2)CC

Description

The compound [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine is a bis-pyrazole derivative featuring two distinct pyrazole rings linked via methylene groups to a central amine.

Key structural features include:

• Pyrazole Rings: The 1-ethyl and 1-propyl substituents enhance steric bulk and lipophilicity compared to unsubstituted pyrazoles.
• Amine Linker: The tertiary amine bridges the two pyrazole-methyl groups, enabling hydrogen bonding and coordination with metal ions .
• Molecular Weight: Estimated to be ~250–300 g/mol based on similar compounds in and .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine typically involves the following steps:

Formation of Pyrazole Rings: The pyrazole rings can be synthesized through the reaction of hydrazine with 1,3-diketones under acidic or basic conditions.

Substitution with Alkyl Groups: The ethyl and propyl groups are introduced through alkylation reactions using appropriate alkyl halides.

Linking with Methylamine: The final step involves the reaction of the substituted pyrazoles with formaldehyde and methylamine to form the desired compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

[(1-ethyl-1H-pyrazol-3-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the nitrogen atoms of the pyrazole rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of pyrazole N-oxides.

Reduction: Formation of reduced pyrazole derivatives.

Substitution: Formation of alkyl-substituted pyrazole derivatives.

Scientific Research Applications

[(1-ethyl-1H-pyrazol-3-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored as a potential lead compound for the development of new therapeutic agents.

Industry: Utilized in the development of novel materials with specific chemical properties.

Mechanism of Action

The mechanism of action of [(1-ethyl-1H-pyrazol-3-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs and their distinguishing properties:

Compound Name	Substituents/R-Groups	Molecular Weight (g/mol)	Key Properties/Findings	Reference
[(1-Ethyl-1H-pyrazol-3-yl)methyl][(1-propyl-1H-pyrazol-5-yl)methyl]amine (Target)	1-Ethyl (C₂H₅), 1-propyl (C₃H₇)	~250–300*	High steric bulk; potential for selective metal coordination due to dual pyrazole motifs.
N-Ethyl-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine	Pyridinyl (C₅H₄N), ethyl (C₂H₅)	203 ([M+H]⁺)	Enhanced electronic effects from pyridinyl group; used in pharmaceutical intermediates.
[(1-Ethyl-1H-pyrazol-3-yl)methyl][(furan-2-yl)methyl]amine	1-Ethyl (C₂H₅), furan (C₄H₃O)	~207†	Reduced hydrogen bonding capacity vs. pyrazole analogs; furan may alter solubility.
1-Ethyl-5-{[ethyl(methyl)amino]methyl}-1H-pyrazol-3-amine	Ethyl (C₂H₅), ethyl-methylamine (C₃H₈N)	182.27	Lower molecular weight; branched amine chain increases solubility in polar solvents.
N-(Cyclopropylmethyl)-1-methyl-3-(pyridin-3-yl)-1H-pyrazol-5-amine	Cyclopropylmethyl (C₄H₇), pyridinyl (C₅H₄N)	230 ([M+2H]⁺)	Cyclic alkyl group enhances rigidity; pyridinyl improves π-π stacking in crystal structures.

Notes:

• *Estimated based on molecular formulas of analogs in and .
• †Calculated from molecular formula C₉H₁₃N₃O.

Key Comparisons:

Steric and Electronic Effects: The target compound’s dual pyrazole-methyl groups create significant steric hindrance compared to analogs with single pyrazole or heteroaromatic substituents (e.g., furan in ). This may influence its reactivity in coordination chemistry or catalytic applications .

Hydrogen Bonding and Solubility :

• Tertiary amines in the target compound and analogs (e.g., ) enable hydrogen bonding with protic solvents or acidic substrates. However, bulky alkyl chains (e.g., propyl) may reduce aqueous solubility compared to smaller substituents like methyl .

The target compound’s amine group could similarly participate in CO₂ binding, though its adsorption capacity would depend on surface area and pore structure in supported materials .

Crystallinity and Packing :

• Pyrazole-pyrazole interactions in the target compound may promote ordered crystal packing, as seen in related pyrazole-metal complexes (e.g., ). Substitution with flexible chains (e.g., propyl) could introduce disorder compared to rigid cyclopropylmethyl groups .

Research Findings and Data

• CO₂ Adsorption: Amine-impregnated mesoporous carbons (e.g., aMDEA-MC) achieve CO₂ capacities up to 2.63 mmol/g, highlighting the role of amine groups in adsorption .
• Synthetic Feasibility : Analogous compounds (e.g., ) are synthesized via straightforward alkylation or condensation, suggesting the target compound could be prepared using similar protocols.
• Biological Activity : Pyrazole-amine derivatives are prevalent in drug discovery (e.g., kinase inhibitors), though the target compound’s bioactivity remains unexplored .